Cas no 898799-30-9 ((r,z)-3-Butyl-4-pentylideneoxetan-2-one)

• Product Name: (r,z)-3-Butyl-4-pentylideneoxetan-2-one
• CAS No: 898799-30-9
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 2165345
• Update Time: 2023-08-05

(r,z)-3-Butyl-4-pentylideneoxetan-2-one Chemical and Physical Properties

Names and Identifiers

• (R,z)-3-butyl-4-pentylideneoxetan-2-one
• MJZLRAHODCHJCG-QLWWJYNRSA-N
• (r, z)-3-butyl-4-pentylideneoxetan-2-one
• 3alpha-Butyl-4-[(Z)-pentylidene]oxetane-2-one
• (r,z)-3-Butyl-4-pentylideneoxetan-2-one

• Inchi： 1S/C12H20O2/c1-3-5-7-9-11-10(8-6-4-2)12(13)14-11/h9-10H,3-8H2,1-2H3/b11-9-/t10-/m1/s1
• InChI Key： MJZLRAHODCHJCG-QLWWJYNRSA-N
• SMILES： O1C([C@@H](/C/1=C/CCCC)CCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 218
• XLogP3: 4
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Beta propiolactones